Cas no 2172132-53-3 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate
• CAS No: 2172132-53-3
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6326600
• PubChem ID: 165524426
• Update Time: 2025-05-21

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(2-cyclopropyl-2-hydroxyethyl)carbamate
• EN300-1274279
• 2172132-53-3

• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(21)19(10-14(20)11-4-5-11)13-7-6-12(8-17)18-9-13/h6-7,9,11,14,20H,4-5,8,10,17H2,1-3H3
• InChI Key： BFPCMVJYWBIVIJ-UHFFFAOYSA-N
• SMILES： OC(CN(C(=O)OC(C)(C)C)C1C=NC(CN)=CC=1)C1CC1

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate, identified by the CAS number 2172132-53-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring, an aminomethyl group, and a cyclopropyl-containing side chain. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of N-substituted carbamates in drug design and development. The tert-butyl group in this compound serves as a protecting group, enhancing the stability of the molecule during synthesis. The pyridine ring, on the other hand, is known for its aromaticity and ability to engage in π-π interactions, which are crucial in many biochemical processes. The aminomethyl substituent adds further functionality, potentially enabling the molecule to act as a ligand or participate in hydrogen bonding.

The cyclopropyl group attached to the hydroxyethyl chain introduces strain into the molecule, which can significantly influence its reactivity and selectivity. This strain can lead to unique electronic properties, making the compound potentially useful in asymmetric catalysis or as a building block for more complex molecules. Recent research has also explored the use of such strained alkanes in medicinal chemistry, where they have been shown to enhance drug potency and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and protecting group strategies. The use of tert-butyl as a protecting group is particularly advantageous due to its stability under harsh reaction conditions and ease of removal when desired. The construction of the pyridine ring typically involves cyclization reactions, while the attachment of the cyclopropyl group may require specialized techniques such as Simmons-Smith cyclopropanation.

The biological activity of this compound has been studied in various contexts. For instance, its ability to act as an inhibitor or agonist in cellular assays has been explored, with promising results suggesting potential applications in treating diseases such as cancer or neurodegenerative disorders. The hydroxyethyl chain may play a role in modulating the pharmacokinetic properties of the molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

In conclusion, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-cyclopropyl-2-hydroxyethyl)carbamate represents a fascinating example of how structural complexity can lead to functional diversity. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain an area of active interest for chemists and pharmacologists alike.